Cas no 2732841-18-6 ((4E)-2-methylhept-4-en-1-amine)

• Product Name: (4E)-2-methylhept-4-en-1-amine
• CAS No: 2732841-18-6
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6527201
• PubChem ID: 165604678
• Update Time: 2025-05-21

(4E)-2-methylhept-4-en-1-amine Chemical and Physical Properties

Names and Identifiers

• (4E)-2-methylhept-4-en-1-amine
• EN300-37151802
• 2732841-18-6

• Inchi： 1S/C8H17N/c1-3-4-5-6-8(2)7-9/h4-5,8H,3,6-7,9H2,1-2H3/b5-4+
• InChI Key： NFVLXTUHDHIHKF-SNAWJCMRSA-N
• SMILES： NCC(C)C/C=C/CC

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on (4E)-2-methylhept-4-en-1-amine

Exploring the Unique Properties and Applications of (4E)-2-methylhept-4-en-1-amine (CAS No. 2732841-18-6)

(4E)-2-methylhept-4-en-1-amine (CAS No. 2732841-18-6) is a specialized organic compound that has garnered attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This unsaturated amine, characterized by its methyl-substituted heptene backbone, exhibits unique structural and chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical formulations, and specialty chemical synthesis.

The molecular structure of (4E)-2-methylhept-4-en-1-amine features a C7 carbon chain with a double bond at the 4-position (E-configuration) and a methyl group at the 2-position. This configuration contributes to its reactivity and versatility in organic transformations. The presence of the amine functional group (-NH₂) enhances its ability to participate in condensation reactions, nucleophilic substitutions, and coordination chemistry, making it a useful intermediate in multi-step syntheses.

In pharmaceutical research, (4E)-2-methylhept-4-en-1-amine serves as a building block for the development of bioactive molecules. Its structural features allow for the creation of analogs that can interact with biological targets, potentially leading to new therapeutic agents. Recent studies have explored its role in the synthesis of enzyme inhibitors and receptor modulators, addressing current healthcare challenges such as antimicrobial resistance and chronic inflammatory diseases.

The agrochemical industry has also shown interest in (4E)-2-methylhept-4-en-1-amine due to its potential as a precursor for crop protection agents. With the growing demand for sustainable agriculture, researchers are investigating its derivatives for use in eco-friendly pesticides and plant growth regulators. The compound's ability to form stable complexes with transition metals further expands its utility in catalytic systems for green chemistry applications.

From a material science perspective, (4E)-2-methylhept-4-en-1-amine offers opportunities for the development of novel polymers and surface modifiers. Its unsaturated hydrocarbon chain can participate in polymerization reactions, while the amine group enables covalent bonding to various substrates. These properties make it valuable for creating functional coatings, adhesives, and composite materials with tailored surface characteristics.

The synthesis of (4E)-2-methylhept-4-en-1-amine typically involves selective hydrogenation or condensation reactions starting from appropriate precursors. Recent advances in catalytic methods have improved the efficiency and selectivity of its production, addressing the need for cost-effective manufacturing processes. Analytical techniques such as GC-MS, NMR spectroscopy, and HPLC are commonly employed to verify the purity and structural integrity of the compound.

Market trends indicate growing demand for specialty amines like (4E)-2-methylhept-4-en-1-amine, particularly in regions with strong pharmaceutical and agrochemical sectors. The compound's unique combination of properties positions it as a valuable asset in the development of next-generation chemical products. As research continues, new applications are likely to emerge, further expanding its commercial potential.

Safety considerations for handling (4E)-2-methylhept-4-en-1-amine include standard laboratory precautions for amine compounds, such as proper ventilation and personal protective equipment. While not classified as highly hazardous, its reactivity requires careful storage and handling to maintain stability. Researchers should consult relevant safety data sheets and conduct proper risk assessments before working with this chemical.

The future of (4E)-2-methylhept-4-en-1-amine research appears promising, with ongoing investigations into its potential in medicinal chemistry, materials engineering, and sustainable technologies. As synthetic methodologies advance and new applications are discovered, this compound is expected to play an increasingly important role in various scientific and industrial domains.